Cas no 2228772-40-3 (1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228772-40-3
• MF: C₁₁H₁₅BrOS
• MW: 275.205201387405
• CID: 6601737
• PubChem ID: 165643506
• Update Time: 2025-11-01

1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol
• EN300-1919924
• 2228772-40-3
• [1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C11H15BrOS/c1-7-4-14-9(8(7)12)11(6-13)5-10(11,2)3/h4,13H,5-6H2,1-3H3
• InChI Key： ZYZGVPCFIXKRGR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 274.00270g/mol
• Monoisotopic Mass: 274.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol

Recent Advances in the Study of 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228772-40-3)

The compound 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228772-40-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol. Researchers have developed optimized protocols that improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's bromothiophene and cyclopropylmethanol moieties are of particular interest, as they are known to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated that 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on specific kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Additionally, its anti-inflammatory properties have been explored, with preliminary data indicating efficacy in reducing cytokine production in macrophage models.

The mechanism of action of this compound is currently under investigation. Early findings suggest that it may modulate signaling pathways such as NF-κB and MAPK, which are crucial in both inflammation and cancer. Structural-activity relationship (SAR) studies are ongoing to identify key functional groups that contribute to its biological activity, with the goal of optimizing its therapeutic profile.

Despite these promising results, challenges remain in the development of 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropylmethanol represents a compelling candidate for further investigation in the fields of oncology and immunology. Its unique chemical structure and preliminary biological activity underscore its potential as a versatile scaffold for drug discovery. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic applications in relevant disease models.